Ro 32-3555
Ro 32-3555
Potent, collagenase-selective MMP inhibitor (Ki values are 3.0, 3.4, 4.4, 59, 154 and 527 nM for MMP-1, MMP-13, MMP-8, MMP-9, MMP-2 and MMP-3 respectively). Inhibits cartilage breakdown in vitro and in vivo and displays antiarthritic activity. Orally active.
Brand Name:
Vulcanchem
CAS No.:
190648-49-8
VCID:
VC0004588
InChI:
InChI=1S/C22H36N4O5/c1-22(2)20(29)26(21(30)24(22)3)14-17(18(27)23-31)16(13-15-9-5-6-10-15)19(28)25-11-7-4-8-12-25/h15-17,31H,4-14H2,1-3H3,(H,23,27)/t16-,17+/m1/s1
SMILES:
CC1(C(=O)N(C(=O)N1C)CC(C(CC2CCCC2)C(=O)N3CCCCC3)C(=O)NO)C
Molecular Formula:
C22H36N4O5
Molecular Weight:
436.5 g/mol
Ro 32-3555
CAS No.: 190648-49-8
Inhibitors
VCID: VC0004588
Molecular Formula: C22H36N4O5
Molecular Weight: 436.5 g/mol
| CAS No. | 190648-49-8 |
|---|---|
| Product Name | Ro 32-3555 |
| Molecular Formula | C22H36N4O5 |
| Molecular Weight | 436.5 g/mol |
| IUPAC Name | (2R,3R)-3-(cyclopentylmethyl)-N-hydroxy-4-oxo-4-piperidin-1-yl-2-[(3,4,4-trimethyl-2,5-dioxoimidazolidin-1-yl)methyl]butanamide |
| Standard InChI | InChI=1S/C22H36N4O5/c1-22(2)20(29)26(21(30)24(22)3)14-17(18(27)23-31)16(13-15-9-5-6-10-15)19(28)25-11-7-4-8-12-25/h15-17,31H,4-14H2,1-3H3,(H,23,27)/t16-,17+/m1/s1 |
| Standard InChIKey | GFUITADOEPNRML-SJORKVTESA-N |
| Isomeric SMILES | CC1(C(=O)N(C(=O)N1C)C[C@@H]([C@@H](CC2CCCC2)C(=O)N3CCCCC3)C(=O)NO)C |
| SMILES | CC1(C(=O)N(C(=O)N1C)CC(C(CC2CCCC2)C(=O)N3CCCCC3)C(=O)NO)C |
| Canonical SMILES | CC1(C(=O)N(C(=O)N1C)CC(C(CC2CCCC2)C(=O)N3CCCCC3)C(=O)NO)C |
| Description | Potent, collagenase-selective MMP inhibitor (Ki values are 3.0, 3.4, 4.4, 59, 154 and 527 nM for MMP-1, MMP-13, MMP-8, MMP-9, MMP-2 and MMP-3 respectively). Inhibits cartilage breakdown in vitro and in vivo and displays antiarthritic activity. Orally active. |
| Synonyms | 3(R)-(cyclopentylmethyl)-2(R)-((3,4,4-trimethyl-2,5-dioxo-1-imidazolidinyl)methyl)-4-oxo-4-piperidinobutyrohydroxamic acid Ro 32-3555 Ro-32-3555 Ro32-3555 |
| PubChem Compound | 9824350 |
| Last Modified | Nov 11 2021 |
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